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Compound of Interest

Compound Name: Tolcapone D7

Cat. No.: B12428002 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This guide provides essential, step-by-step procedures for the safe

disposal of Tolcapone D7, a deuterated analog of the COMT inhibitor Tolcapone. Adherence to

these protocols is critical due to the compound's potential environmental hazards.

Chemical and Physical Properties
A clear understanding of a substance's properties is the first step toward safe handling. The

table below summarizes the key chemical and physical data for Tolcapone and its deuterated

form, Tolcapone D7.

Property Value

Chemical Name
(3,4-dihydroxy-5-nitrophenyl)(4-(methyl-

d3)phenyl-2,3,5,6-d4)methanone

Molecular Formula C₁₄H₄D₇NO₅

Molecular Weight 280.3 g/mol

Appearance Yellow Solid[1]

Solubility Practically insoluble in water[2]

Storage Store at -20°C[3]
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Hazard Profile
Tolcapone is classified as very toxic to aquatic life[4]. Therefore, it is imperative to prevent its

release into the environment. The precautionary statement P273 advises to "Avoid release to

the environment"[4]. In case of a spill, it is instructed to "Collect spillage" (P391).

Experimental Protocol: Disposal of Tolcapone D7
The following protocol outlines the recommended procedure for the disposal of Tolcapone D7.

This procedure is designed to minimize environmental release and ensure compliance with

typical laboratory safety standards.

Materials:

Appropriate Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Sealable, labeled hazardous waste container

Chemical fume hood

Inert absorbent material (e.g., vermiculite, sand)

Procedure:

Preparation:

Ensure all PPE is worn correctly.

Perform all operations within a certified chemical fume hood to avoid inhalation of any dust

or aerosols.

Containerization of Waste:

Place all solid waste materials contaminated with Tolcapone D7, including unused

compound, contaminated vials, and absorbent materials from any spills, into a designated

and clearly labeled hazardous waste container.
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If dealing with a solution of Tolcapone D7, absorb the liquid with an inert material and

place the saturated absorbent into the hazardous waste container.

Labeling:

The hazardous waste container must be clearly labeled with "Hazardous Waste," the full

chemical name "Tolcapone D7," and any other information required by your institution's

environmental health and safety (EHS) department.

Storage:

Store the sealed hazardous waste container in a designated, secure area, away from

incompatible materials, until it is collected by a licensed hazardous waste disposal service.

Disposal:

Dispose of the contents and the container in accordance with local, regional, national, and

international regulations. Contact your institution's EHS department for specific guidance

on approved waste disposal vendors.

Do not dispose of Tolcapone D7 down the drain or in regular trash, as this can lead to

environmental contamination.

Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of Tolcapone D7.
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Tolcapone D7 Disposal Workflow
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This guide is intended to provide a framework for the safe disposal of Tolcapone D7. Always

consult your institution's specific safety protocols and your Safety Data Sheet (SDS) for the

most accurate and comprehensive information. By adhering to these procedures, you

contribute to a safer laboratory environment and the protection of our ecosystem.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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